1-(6-bromo-1H-indazol-3-yl)-5-oxo-N-(tetrahydro-2H-pyran-4-ylmethyl)-3-pyrrolidinecarboxamide
Description
1-(6-bromo-1H-indazol-3-yl)-5-oxo-N-(tetrahydro-2H-pyran-4-ylmethyl)-3-pyrrolidinecarboxamide is a synthetic small molecule characterized by a brominated indazole core linked to a pyrrolidine ring bearing a ketone group and a tetrahydro-2H-pyran-4-ylmethyl carboxamide substituent. The 6-bromoindazol-3-yl moiety is a critical pharmacophore, often associated with kinase inhibition and modulation of enzymatic targets such as 8-oxoguanine DNA glycosylase (OGG1) or poly(ADP-ribose) polymerases (PARPs) . The pyrrolidine-5-oxo group introduces conformational rigidity, while the tetrahydro-2H-pyran-4-ylmethyl chain enhances solubility and bioavailability.
Properties
Molecular Formula |
C18H21BrN4O3 |
|---|---|
Molecular Weight |
421.3 g/mol |
IUPAC Name |
1-(6-bromo-1H-indazol-3-yl)-N-(oxan-4-ylmethyl)-5-oxopyrrolidine-3-carboxamide |
InChI |
InChI=1S/C18H21BrN4O3/c19-13-1-2-14-15(8-13)21-22-17(14)23-10-12(7-16(23)24)18(25)20-9-11-3-5-26-6-4-11/h1-2,8,11-12H,3-7,9-10H2,(H,20,25)(H,21,22) |
InChI Key |
XKPHAXFCFXXGTM-UHFFFAOYSA-N |
Canonical SMILES |
C1COCCC1CNC(=O)C2CC(=O)N(C2)C3=NNC4=C3C=CC(=C4)Br |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Observations :
- The indazole core in the target compound may confer greater metabolic stability compared to the dihydrobenzodiazol ring in Compound 35, which is prone to oxidation.
Implications :
- The lower yield of Compound 35 (56%) highlights challenges in coupling bulky heterocyclic amines, a step that may also affect the synthesis of the target compound.
Pharmacokinetic Properties
Rationale :
- The tetrahydro-2H-pyran substituent in the target compound likely enhances aqueous solubility, addressing a common limitation of brominated heterocycles.
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